Cas no 13345-95-4 (1,5-Dihydroriboflavin)
1,5-Dihydroriboflavin structure
Product Name:1,5-Dihydroriboflavin
CAS No:13345-95-4
MF:C17H22N4O6
MW:378.379784107208
CID:2736056
Update Time:2023-08-07
1,5-Dihydroriboflavin Chemical and Physical Properties
Names and Identifiers
-
- 1,5-dihydro-riboflavin
- 1,5-dihydroriboflavin
- reduced riboflavin
- Leukoflavin
- C01007
- Q27102473
- 1,5-Dihydroriboflavin
-
- Inchi: 1S/C17H22N4O6/c1-7-3-9-10(4-8(7)2)21(5-11(23)14(25)12(24)6-22)15-13(18-9)16(26)20-17(27)19-15/h3-4,11-12,14,18,22-25H,5-6H2,1-2H3,(H2,19,20,26,27)/t11-,12+,14-/m0/s1
- InChI Key: SGSVWAYHEWEQET-SCRDCRAPSA-N
- SMILES: O[C@H]([C@@H]([C@@H](CO)O)O)CN1C2=C(C(NC(N2)=O)=O)NC2C=C(C)C(C)=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 641
- XLogP3: -1.2
- Topological Polar Surface Area: 154
1,5-Dihydroriboflavin Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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